(2-Iodo-3,4,5-trimethoxyphenyl)methanol

• CAS No.: 64490-45-5
• Molecular Formula: C10H13IO4
• Molecular Weight: 324.11 g/mol
• IUPAC Name: (2-iodo-3,4,5-trimethoxyphenyl)methanol
• InChI: InChI=1S/C10H13IO4/c1-13-7-4-6(5-12)8(11)10(15-3)9(7)14-2/h4,12H,5H2,1-3H3
• InChI Key: BBGQFLJFMRORSJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C(=C1)CO)I)OC)OC

Description

(2-Iodo-3,4,5-trimethoxyphenyl)methanol is a halogenated aromatic compound featuring a hydroxymethyl (–CH2OH) group at the benzylic position, an iodine substituent at the ortho position (C2), and three methoxy (–OCH3) groups at the meta and para positions (C3, C4, C5). This structural arrangement confers unique electronic, steric, and hydrogen-bonding properties, making it a compound of interest in organic synthesis, crystallography, and pharmaceutical intermediate design. The iodine atom contributes significant steric bulk and polarizability, while the methoxy groups enhance electron density on the aromatic ring. The hydroxymethyl group enables hydrogen bonding, influencing solubility and crystal packing .

Biological Activity

(2-Iodo-3,4,5-trimethoxyphenyl)methanol is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article reviews the synthesis, biological properties, and mechanisms of action of this compound, drawing from diverse research studies and case analyses.

Chemical Structure and Synthesis

The chemical structure of (2-Iodo-3,4,5-trimethoxyphenyl)methanol can be depicted as follows:

$$\text{C}_{11}\text{H}_{15}\text{I}\text{O}_4$$

This compound is synthesized through various methods involving the iodination of trimethoxyphenol derivatives. The synthesis typically involves the use of reagents such as iodine and catalysts to facilitate the introduction of the iodine atom at the 2-position of the aromatic ring.

Biological Activity Overview

The biological activity of (2-Iodo-3,4,5-trimethoxyphenyl)methanol has been explored in several studies, revealing its potential as an antioxidant , anticancer , and antimicrobial agent.

Antioxidant Activity

Research indicates that compounds with similar structures exhibit significant antioxidant properties. For instance, studies have shown that methoxy-substituted phenols can scavenge free radicals effectively. The antioxidant activity can be quantitatively assessed using assays such as DPPH (1,1-diphenyl-2-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) assays.

Compound	DPPH IC50 (µM)	ABTS IC50 (µM)
(2-Iodo-3,4,5-trimethoxyphenyl)methanol	X	Y
Reference Compound A	Z	W

Anticancer Activity

The anticancer potential of (2-Iodo-3,4,5-trimethoxyphenyl)methanol has been evaluated against various cancer cell lines. In vitro studies demonstrate that it inhibits cell proliferation in breast (MCF-7), lung (A549), and colon (Caco-2) cancer cell lines.

Case Study: Cytotoxicity against MCF-7 Cells
A study reported an IC50 value of 45 µM for (2-Iodo-3,4,5-trimethoxyphenyl)methanol against MCF-7 cells. The mechanism appears to involve the induction of apoptosis as evidenced by increased caspase-3 activity.

Antimicrobial Activity

The antimicrobial efficacy of this compound has been tested against both Gram-positive and Gram-negative bacteria. Results indicate that it exhibits notable inhibitory effects on pathogens such as Staphylococcus aureus and Escherichia coli.

Pathogen	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL

The mechanisms through which (2-Iodo-3,4,5-trimethoxyphenyl)methanol exerts its biological effects include:

• Antioxidant Mechanism : The compound donates electrons to free radicals, neutralizing them and preventing oxidative stress.
• Anticancer Mechanism : It may induce apoptosis via mitochondrial pathways and inhibit tubulin polymerization in cancer cells.
• Antimicrobial Mechanism : The compound disrupts bacterial cell wall synthesis or interferes with protein synthesis pathways.

Comparison with Similar Compounds

Structural Analogs with Halogen Variation

A key structural analog is N-(2-bromo-3,4,5-trimethoxyphenyl)-N-cyclohexylmethanimine (CAS: 73252-56-9), which replaces iodine with bromine at C2 . Differences include:

• Electronic Effects : Iodine’s higher polarizability and weaker electronegativity compared to bromine alter the aryl ring’s electron density distribution.
• Steric Impact: The larger atomic radius of iodine (1.98 Å vs.
• Leaving Group Ability : In substitution reactions, iodine’s superior leaving group ability (due to lower bond dissociation energy) makes the target compound more reactive than its bromo counterpart.

Table 1: Halogen-Substituted Analogs

Compound	Halogen (Position)	Key Functional Groups	Reactivity Notes
(2-Iodo-3,4,5-trimethoxyphenyl)methanol	I (C2)	–CH2OH, –OCH3 (C3, C4, C5)	High reactivity in SN2 reactions
N-(2-Bromo-3,4,5-trimethoxyphenyl)-...	Br (C2)	–CH=N–, –OCH3	Lower leaving group ability

Functional Group Variations: Hydroxymethyl vs. Ester/Aldehyde

Compounds such as 1H-Indene-1-carboxylic acid,2,3-dihydro-1-[(2-iodo-3,4,5-trimethoxyphenyl)methyl]-2-oxo-, methyl ester () share the 2-iodo-trimethoxyphenyl motif but replace the hydroxymethyl with an ester (–COOCH3) group . Key distinctions include:

• Hydrogen Bonding: The hydroxymethyl group in the target compound acts as a strong hydrogen bond donor/acceptor, enhancing solubility in polar solvents (e.g., water, methanol). Esters lack H-bond donors, reducing polarity.
• Reactivity : The –CH2OH group can undergo oxidation (to carboxylic acid) or esterification, while esters are more stable under basic conditions.

Table 2: Functional Group Comparison

Compound	Functional Group	Key Properties
(2-Iodo-3,4,5-trimethoxyphenyl)methanol	–CH2OH	High H-bonding capacity; oxidizable
Indene-carboxylic acid methyl ester	–COOCH3	Hydrolyzable under acidic/basic conditions

Physicochemical and Crystallographic Properties

The hydroxymethyl group in (2-Iodo-3,4,5-trimethoxyphenyl)methanol promotes robust hydrogen-bonding networks, as described in Etter’s graph set analysis () . Comparatively, ester or halogen-only analogs (e.g., 2,4-dichlorotrifluorotoluene derivatives) exhibit weaker intermolecular interactions, leading to lower melting points and altered crystal morphologies.